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Compound of Interest

Compound Name: IEM-1754

Cat. No.: B10761746 Get Quote

Application Notes and Protocols for IEM-1754
Audience: Researchers, scientists, and drug development professionals.

Introduction
IEM-1754 is a selective blocker of the α3β4 nicotinic acetylcholine receptor (nAChR), a key

component in the signaling pathways of the autonomic nervous system and various brain

regions. Its high affinity and specificity make it a valuable tool for investigating the physiological

and pathological roles of this receptor subtype. These application notes provide detailed

protocols for utilizing IEM-1754 in cell culture experiments to probe the function and

pharmacology of α3β4 nAChRs.

Mechanism of Action
IEM-1754 acts as a non-competitive antagonist of α3β4 nAChRs. It binds to a site within the ion

channel pore, physically obstructing the flow of ions and thereby inhibiting receptor function.

This mechanism is distinct from competitive antagonists that bind to the acetylcholine binding

site. The blockade by IEM-1754 is voltage-dependent, becoming more pronounced with

membrane depolarization.

Below is a diagram illustrating the proposed signaling pathway and the point of intervention for

IEM-1754.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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